Cas no 1248546-34-0 (1-(6-Oxo-4-trifluoromethyl-1,6-dihydro-pyrimidin-2-yl)-piperidine-4-carboxylic acid)

• Product Name: 1-(6-Oxo-4-trifluoromethyl-1,6-dihydro-pyrimidin-2-yl)-piperidine-4-carboxylic acid
• CAS No: 1248546-34-0
• MF: C₁₁H₁₂F₃N₃O₃
• MW: 291.226492881775
• CID: 5167736
• Update Time: 2025-05-05

1-(6-Oxo-4-trifluoromethyl-1,6-dihydro-pyrimidin-2-yl)-piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(6-Oxo-4-(trifluoromethyl)-1,6-dihydropyrimidin-2-yl)piperidine-4-carboxylic acid
• 1-(6-Oxo-4-(trifluoromethyl)-1,6-dihydropyrimidin-2-yl)piperidine-4-carboxylicacid
• 1-(6-Oxo-4-trifluoromethyl-1,6-dihydro-pyrimidin-2-yl)-piperidine-4-carboxylic acid

• Inchi： 1S/C11H12F3N3O3/c12-11(13,14)7-5-8(18)16-10(15-7)17-3-1-6(2-4-17)9(19)20/h5-6H,1-4H2,(H,19,20)(H,15,16,18)
• InChI Key： RPOFKXOJMIXZGZ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(NC(=N1)N1CCC(C(=O)O)CC1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 491
• XLogP3: 0.2
• Topological Polar Surface Area: 82

Additional information on 1-(6-Oxo-4-trifluoromethyl-1,6-dihydro-pyrimidin-2-yl)-piperidine-4-carboxylic acid

Introduction to 1-(6-Oxo-4-trifluoromethyl-1,6-dihydro-pyrimidin-2-yl)-piperidine-4-carboxylic acid (CAS No. 1248546-34-0)

1-(6-Oxo-4-trifluoromethyl-1,6-dihydro-pyrimidin-2-yl)-piperidine-4-carboxylic acid (CAS No. 1248546-34-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives and is characterized by its unique structural features, including a trifluoromethyl group and a piperidine ring. These structural elements contribute to its pharmacological properties, making it a valuable candidate for various research and development activities.

The chemical structure of 1-(6-Oxo-4-trifluoromethyl-1,6-dihydro-pyrimidin-2-yl)-piperidine-4-carboxylic acid is particularly noteworthy. The presence of the trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, which are crucial for its bioavailability and efficacy. The piperidine ring, on the other hand, provides additional flexibility and conformational stability, which can influence its binding affinity to specific biological targets.

Recent studies have focused on the pharmacological activities of this compound. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that 1-(6-Oxo-4-trifluoromethyl-1,6-dihydro-pyrimidin-2-yl)-piperidine-4-carboxylic acid exhibits potent inhibitory activity against certain kinases, which are implicated in cancer and inflammatory diseases. This makes it a promising lead compound for the development of novel therapeutic agents.

In addition to its enzymatic inhibition properties, this compound has also been investigated for its anti-inflammatory effects. Studies have demonstrated that it can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. This dual mechanism of action—targeting both kinases and inflammatory pathways—highlights its potential as a multifaceted therapeutic agent.

The synthesis of 1-(6-Oxo-4-trifluoromethyl-1,6-dihydro-pyrimidin-2-yl)-piperidine-4-carboxylic acid involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the formation of the pyrimidine core, followed by the introduction of the trifluoromethyl group and the piperidine ring. Advanced synthetic techniques and catalysts have been developed to optimize these reactions, making the compound more accessible for large-scale production.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(6-Oxo-4-trifluoromethyl-1,6-dihydro-pyrimidin-2-yl)-piperidine-4-carboxylic acid. Preliminary results have been promising, with no significant adverse effects reported at therapeutic doses. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects or drug interactions.

Beyond its therapeutic applications, this compound is also being studied for its potential use in diagnostic imaging. Its unique chemical properties make it suitable for labeling with radiotracers, which can be used to visualize specific biological processes in vivo. This opens up new possibilities for non-invasive diagnostic techniques that can aid in early disease detection and monitoring treatment responses.

In conclusion, 1-(6-Oxo-4-trifluoromethyl-1,6-dihydro-pyrimidin-2-yl)-piperidine-4-carboxylic acid (CAS No. 1248546-34-0) is a versatile compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.